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Compound of Interest

Compound Name: 1-(Phenylsulfonyl)pyrrolidine

Cat. No.: B181110 Get Quote

Technical Guide: 1-(Phenylsulfonyl)pyrrolidine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A

comprehensive and official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for

1-(Phenylsulfonyl)pyrrolidine was not publicly available at the time of this writing. The

information herein is compiled from various sources and data for structurally related

compounds. All users must consult the specific SDS provided by their supplier and conduct a

thorough risk assessment before handling this chemical.

Chemical and Physical Properties
1-(Phenylsulfonyl)pyrrolidine is a sulfonamide-based building block utilized in organic and

medicinal chemistry.[1] It serves as a key intermediate in the synthesis of biologically active

molecules, particularly as a scaffold for G-protein coupled receptor (GPCR) antagonists.[1]

Table 1: Physical and Chemical Properties of 1-(Phenylsulfonyl)pyrrolidine
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Property Value Source

Molecular Formula C₁₀H₁₃NO₂S PubChem[2]

Molecular Weight 211.28 g/mol PubChem[2]

CAS Number 5033-22-7 PubChem[2]

IUPAC Name 1-(benzenesulfonyl)pyrrolidine PubChem[2]

Synonyms
1-(Benzenesulfonyl)pyrrolidine,

(Pyrrolidinyl)(phenyl)sulfone
PubChem[2]

Physical Form Solid Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Purity 97% Sigma-Aldrich

Computed XLogP3 1.6 PubChem[2]

Hazard Identification and GHS Classification
A complete, officially registered GHS classification for 1-(Phenylsulfonyl)pyrrolidine is not

readily available. However, based on supplier information for this and structurally similar

compounds, the following hazards are anticipated.

Table 2: GHS Hazard Statements and Pictograms

Hazard Class Hazard Statement Pictogram Source

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Sigma-Aldrich

Skin Sensitisation

(Category 1)

H317: May cause an

allergic skin reaction
Sigma-Aldrich

Note: The hazard pictograms are representative. The exclamation mark pictogram is used for

several hazard classes including acute toxicity (oral), skin irritation or sensitisation, and serious

eye irritation.
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Precautionary Statements (Anticipated):

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage
Proper handling and storage are crucial to ensure the safety of laboratory personnel and to

maintain the integrity of the compound.

Handling Protocol
The following workflow outlines the recommended procedure for handling 1-
(Phenylsulfonyl)pyrrolidine in a laboratory setting.
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Workflow for Handling 1-(Phenylsulfonyl)pyrrolidine
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Ensure Chemical Fume Hood
is Operational

Weigh Compound in Fume Hood

Transfer to Reaction Vessel

Decontaminate Glassware
and Surfaces

Dispose of Waste in
Labeled Containers

Remove and Dispose
of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling chemical solids.
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Storage Conditions
Temperature: Store in a refrigerator at 2-8°C.

Atmosphere: For compounds that may be sensitive, storing under an inert atmosphere (e.g.,

nitrogen or argon) is recommended.

Container: Keep the container tightly closed in a dry and well-ventilated place.

Accidental Release and First Aid Measures
In the absence of a specific SDS, the following general procedures should be followed.

Table 3: Emergency Procedures

Situation Protocol

Skin Contact

Immediately wash with plenty of soap and water.

If skin irritation or a rash occurs, seek medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Accidental Release

1. Evacuate the area. 2. Wear appropriate

personal protective equipment (PPE). 3. Sweep

up the solid material, avoiding dust generation.

4. Place in a suitable, closed container for

disposal. 5. Ventilate the area and wash the spill

site after material pickup is complete.
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Experimental Protocol: General Spill Cleanup
Assessment: Evaluate the extent of the spill and determine if it can be managed safely by

laboratory personnel. For large spills, evacuate and call emergency services.

Containment: Prevent the spread of the solid material.

Cleanup:

Gently sweep the solid material into a designated, labeled waste container. Avoid actions

that could generate dust.

For any remaining residue, use a damp cloth or absorbent paper to wipe the area.

The cleaning materials should be disposed of as hazardous waste.

Decontamination: Clean the affected area with a suitable solvent or detergent, followed by

water.

Reporting: Report the incident to the laboratory supervisor or safety officer.

Toxicological and Ecological Information
No specific toxicological or ecological studies for 1-(Phenylsulfonyl)pyrrolidine were found in

the public domain. The "Harmful if swallowed" classification suggests a moderate level of acute

oral toxicity. Its effects on the environment are unknown.

Synthesis and Reactivity
1-(Phenylsulfonyl)pyrrolidine is typically synthesized via the N-sulfonylation of pyrrolidine

with a benzenesulfonyl derivative, such as benzenesulfonyl chloride.[1] This reaction creates a

stable sulfonamide bond. The phenylsulfonyl group is a robust protecting group for the nitrogen

atom but can be removed under specific, often harsh, reducing conditions.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b181110?utm_src=pdf-body
https://www.benchchem.com/product/b181110?utm_src=pdf-body
https://www.benchchem.com/product/b181110
https://www.benchchem.com/product/b181110
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Pathway of 1-(Phenylsulfonyl)pyrrolidine
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Benzenesulfonyl Chloride
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Caption: Simplified reaction scheme for the synthesis of 1-(Phenylsulfonyl)pyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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